Cas no 1805481-96-2 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine)
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine
-
- Inchi: 1S/C7H4ClF3IN/c8-1-3-5(12)4(6(9)10)2-13-7(3)11/h2,6H,1H2
- InChI Key: BIVVRLLSDJGVMK-UHFFFAOYSA-N
- SMILES: IC1C(=C(N=CC=1C(F)F)F)CCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029035636-250mg |
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine |
1805481-96-2 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029035636-500mg |
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine |
1805481-96-2 | 95% | 500mg |
$1,600.75 | 2022-04-01 | |
| Alichem | A029035636-1g |
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine |
1805481-96-2 | 95% | 1g |
$2,923.95 | 2022-04-01 |
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine
Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1805481-96-2)
3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805481-96-2, this molecule represents a unique structural framework characterized by its pyridine core, which is functionalized with chloromethyl, difluoromethyl, fluoro, and iodine substituents. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.
The compound's pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in bioactive molecules. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, making them ideal for designing small-molecule drugs. The presence of multiple substituents in 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine enhances its chemical diversity, allowing for selective modifications that can fine-tune its pharmacological properties. This flexibility is crucial for optimizing drug candidates for efficacy and minimal side effects.
One of the most striking features of this compound is the combination of electron-withdrawing and electron-donating groups. The chloromethyl group introduces a reactive site that can participate in nucleophilic addition reactions, while the difluoromethyl and fluoro groups contribute to lipophilicity and metabolic stability. Additionally, the iodine substituent provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in constructing complex molecular architectures.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such molecules with biological targets. Molecular docking studies have shown that 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine exhibits potential binding to enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Furthermore, its structural motifs are reminiscent of known bioactive compounds, suggesting that it may have therapeutic applications in areas such as oncology and central nervous system disorders.
In the realm of drug development, the synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic methodologies leverage transition-metal catalysis to facilitate key transformations efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodine and fluoro groups at specific positions on the pyridine ring. These methods not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.
The significance of this compound extends beyond its potential therapeutic applications. It serves as a valuable building block for medicinal chemists who are designing novel molecules with tailored properties. By modifying its substituents or exploring analogs, researchers can uncover new chemical entities with improved pharmacokinetic profiles and target specificity. This underscores the importance of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine as a cornerstone in modern drug discovery.
Current research is also focusing on understanding the mechanistic aspects of how this compound interacts with biological systems. Preclinical studies have begun to explore its effects on cellular pathways and its potential as an inhibitor or activator of specific targets. These investigations are crucial for validating its therapeutic potential and guiding future clinical development efforts. The integration of experimental data with computational modeling has provided deeper insights into its mode of action, paving the way for rational drug design.
The future prospects of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine are vast, particularly as new synthetic techniques and biotechnological tools emerge. Advances in automation and high-throughput screening (HTS) will enable faster identification of promising derivatives, accelerating the drug discovery process. Additionally, collaborations between academia and industry are fostering innovation by combining expertise in synthetic chemistry, biology, and pharmacology.
In conclusion,3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1805481-96-2) stands as a testament to the ingenuity of medicinal chemistry. Its unique structural features and versatile reactivity make it a compelling candidate for further exploration in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.
1805481-96-2 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-4-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)